1-Cyclopropoxy-2-ethyl-4-fluorobenzene

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-ethyl-4-fluorobenzene
• InChI: InChI=1S/C11H13FO/c1-2-8-7-9(12)3-6-11(8)13-10-4-5-10/h3,6-7,10H,2,4-5H2,1H3
• InChI Key: ORBDQUCQLPDIJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)F)OC2CC2

Description

1-Cyclopropoxy-2-ethyl-4-fluorobenzene is a substituted aromatic compound featuring a cyclopropoxy group at position 1, an ethyl group at position 2, and a fluorine atom at position 4 of the benzene ring. This structure combines steric, electronic, and hydrophobic properties influenced by its substituents. Cyclopropoxy groups are notable for their ring strain, which may enhance reactivity compared to larger cycloalkoxy substituents. The ethyl group contributes to lipophilicity, while the fluorine atom modulates electronic effects and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-2-ethyl-4-fluorobenzene typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where an ethyl group is introduced to the benzene ring. The cyclopropoxy group can be added through a nucleophilic substitution reaction, and the fluorine atom is introduced via halogenation .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediates such as cyclopropyl alcohol and ethylbenzene. These intermediates are then subjected to various reaction conditions, including the use of catalysts and specific temperature and pressure settings, to achieve the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-2-ethyl-4-fluorobenzene undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring undergoes substitution with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like bromine (Br₂) and sulfuric acid (H₂SO₄) are used for halogenation and nitration reactions.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, alkanes.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

1-Cyclopropoxy-2-ethyl-4-fluorobenzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a pharmacophore in drug design.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-ethyl-4-fluorobenzene involves its interaction with molecular targets such as enzymes and receptors. The compound’s effects are mediated through pathways involving electrophilic aromatic substitution and nucleophilic addition reactions. These interactions can lead to changes in the activity of target proteins and subsequent biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Functional Group Impact

Cyclopropoxy vs. Ethoxy Groups

• Cyclopropoxy (as in the target compound): The strained three-membered ring increases electrophilicity and may lower thermal stability compared to unstrained ethers. This group is less common in commercial pesticides but is explored in research for unique reactivity .
• Ethoxy (e.g., in etofenprox, CAS 80844-07-1): Ethoxy groups are less strained, offering greater hydrolytic stability and lower reactivity. Etofenprox, a pyrethroid insecticide, leverages ethoxy substituents for enhanced environmental persistence .

Ethyl vs. Methyl or Propyl Substituents

• The ethyl group at position 2 in the target compound provides moderate steric hindrance and lipophilicity.

Fluorine Position and Electronic Effects

• The fluorine atom at position 4 in the target compound withdraws electron density via inductive effects, stabilizing the aromatic ring against electrophilic attack.